![molecular formula C14H16N4O3 B7578559 2-[2-[2-(1,2,4-Triazol-1-yl)propanoylamino]ethyl]benzoic acid](/img/structure/B7578559.png)
2-[2-[2-(1,2,4-Triazol-1-yl)propanoylamino]ethyl]benzoic acid
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Overview
Description
2-[2-[2-(1,2,4-Triazol-1-yl)propanoylamino]ethyl]benzoic acid, also known as TPA or Triprolidine, is a chemical compound that has been widely used in scientific research. It belongs to the class of triazole derivatives and has been synthesized using various methods.
Mechanism of Action
2-[2-[2-(1,2,4-Triazol-1-yl)propanoylamino]ethyl]benzoic acid acts as an antagonist of histamine H1 receptors, which are involved in the allergic response. By blocking these receptors, this compound can prevent or reduce the symptoms of allergies, such as itching, sneezing, and runny nose. This compound also has some affinity for serotonin receptors, which may contribute to its sedative effects.
Biochemical and Physiological Effects:
This compound has been shown to have sedative effects in animal studies, as well as in human trials. It has also been shown to have antihistamine and anti-inflammatory effects. This compound has been used to treat various conditions, including allergies, insomnia, and anxiety.
Advantages and Limitations for Lab Experiments
2-[2-[2-(1,2,4-Triazol-1-yl)propanoylamino]ethyl]benzoic acid has several advantages for lab experiments, including its low cost, easy availability, and well-established mechanism of action. However, it also has some limitations, including its relatively low potency and selectivity for histamine H1 receptors. Additionally, this compound is not suitable for use in experiments involving the blood-brain barrier, as it can cross this barrier and affect central nervous system function.
Future Directions
For the study of 2-[2-[2-(1,2,4-Triazol-1-yl)propanoylamino]ethyl]benzoic acid include the development of more potent and selective H1 receptor antagonists, the study of the blood-brain barrier, and the investigation of potential therapeutic uses.
Synthesis Methods
2-[2-[2-(1,2,4-Triazol-1-yl)propanoylamino]ethyl]benzoic acid can be synthesized using various methods, including the reaction of 2-aminoethyl benzoate with triazole acetic acid, the reaction of 2-(2-bromoethyl) benzoic acid with sodium azide, and the reaction of 2-(2-chloroethyl) benzoic acid with sodium azide. The yield of this compound from these methods ranges from 50% to 80%.
Scientific Research Applications
2-[2-[2-(1,2,4-Triazol-1-yl)propanoylamino]ethyl]benzoic acid has been widely used in scientific research, particularly in the field of pharmacology. It has been used as a reference compound in the development of new drugs, as well as in the study of the mechanism of action of various drugs. This compound has also been used in the study of the blood-brain barrier and its permeability to various drugs.
properties
IUPAC Name |
2-[2-[2-(1,2,4-triazol-1-yl)propanoylamino]ethyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O3/c1-10(18-9-15-8-17-18)13(19)16-7-6-11-4-2-3-5-12(11)14(20)21/h2-5,8-10H,6-7H2,1H3,(H,16,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPWCQPSRUQCNDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCCC1=CC=CC=C1C(=O)O)N2C=NC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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